Cas no 800402-07-7 (6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid)

6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is a heterocyclic compound featuring a chloro-substituted pyrrolopyridine core with a carboxylic acid functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its chloro and carboxylic acid moieties offer versatile reactivity for further derivatization, enabling applications in medicinal chemistry, such as kinase inhibitor design. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its well-defined molecular architecture facilitates precise modifications, making it a preferred choice for researchers targeting selective functionalization in complex heterocyclic systems.
6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid structure
800402-07-7 structure
Product Name:6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
CAS No:800402-07-7
MF:C8H5ClN2O2
MW:196.590500593185
MDL:MFCD09878690
CID:712754
PubChem ID:21976580
Update Time:2025-06-07

6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
    • 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 6-chloro-
    • 6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (ACI)
    • AKOS006280796
    • MFCD09878690
    • PB31418
    • A839818
    • 6-chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylicacid
    • PS-4067
    • 800402-07-7
    • J-518499
    • MFMDNNLHOKXYLL-UHFFFAOYSA-N
    • SCHEMBL1988496
    • CS-0002366
    • FT-0646569
    • DTXSID10621023
    • SY006868
    • AMY15517
    • 6-Chloro-1H-pyrrolo[2,3-b]-pyridine-2-carboxylic acid
    • MDL： MFCD09878690
    • Inchi： 1S/C8H5ClN2O2/c9-6-2-1-4-3-5(8(12)13)10-7(4)11-6/h1-3H,(H,10,11)(H,12,13)
    • InChI Key： MFMDNNLHOKXYLL-UHFFFAOYSA-N
    • SMILES： O=C(C1NC2C(=CC=C(N=2)Cl)C=1)O

Computed Properties

  • Exact Mass: 196.00400
  • Monoisotopic Mass: 196.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: 2.1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.644
  • Boiling Point: 467℃ at 760 mmHg
  • Flash Point: 467.036 °C at 760 mmHg
  • Refractive Index: 1.744
  • PSA: 65.98000
  • LogP: 1.91450

6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Security Information

6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Production Method

Production Method 1

127-17-3 127-17-3
800402-06-6 800402-06-6
800402-07-7 800402-07-7
Reaction Conditions
1.1 Reagents: Dabco Catalysts: Palladium diacetate Solvents: Dimethylformamide ;  110 °C
Reference
Discovery and optimization of indoles and 7-azaindoles as Rho kinase (ROCK) inhibitors (part-I)
Chowdhury, Sarwat; Sessions, E. Hampton; Pocas, Jennifer R.; Grant, Wayne; Schroeter, Thomas; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(23), 7107-7112

6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Raw materials

6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Preparation Products

6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:800402-07-7)6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
Order Number:A839818
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:47
Price ($):337.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:800402-07-7)6-Chloro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
A839818
Purity:99%
Quantity:5g
Price ($):337.0
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